BENG“E Safety Operating Guide

Check Availability & Pricing

H-Nle-NH2.HCI: Proper Disposal and Handling
Procedures

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: H-Nle-NH2.HCI
CAS No.: 94787-97-0
Cat. No.: B555266
Get Quote
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Operational Guide for Laboratory & EHS Personnel

Executive Summary

H-Nle-NH2.HCI (L-Norleucine amide hydrochloride) is a synthetic amino acid derivative used
primarily as a building block in peptide synthesis and peptidomimetic research.[1] While not
classified as an acutely toxic (P-listed) or toxic (U-listed) waste under US EPA RCRA
regulations, it must be managed as Hazardous Chemical Waste due to its potential biological
activity, nitrogen content, and status as a research chemical with incomplete toxicological data.

[1]

Immediate Action Directive:

e Do NOT dispose of via sanitary sewer (sink).

* Do NOT mix with strong oxidizers or hypochlorites (bleach).

+ Primary Disposal Path: High-temperature incineration via a licensed hazardous waste
contractor.
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Chemical Profile & Hazard Identification

Understanding the physicochemical properties of H-Nle-NH2.HCI is a prerequisite for safe
disposal. As a hydrochloride salt of an amino acid amide, it is generally stable but poses
specific irritation risks.

Parameter Data

Chemical Name L-Norleucine amide hydrochloride

(S)-2-Aminohexanamide hydrochloride; H-Nle-

Synonyms
ynony NH2.HCI
CAS Number 94787-97-0 (L-isomer); 4748-00-9 (DL-isomer)
Molecular Formula CeH14aN20[1][2][3][4] - HCI
Molecular Weight 166.65 g/mol
Physical State White to off-white crystalline powder
- Soluble in water, methanol; sparingly soluble in
Solubility
non-polar solvents.[1][3]

o Aqueous solutions are acidic (pH ~4-5) due to

Acidity (pH)

HCI moiety.[1]

Hazard Analysis:

e GHS Classification: Skin Irritation (Category 2), Eye Irritation (Category 2A), STOT-SE
(Category 3 - Respiratory Irritation).

e Reactivity: Incompatible with strong oxidizing agents.[5] Reacts with strong bases to liberate
the free amine (ammonia-like odor).

» Environmental Impact: High nitrogen content contributes to eutrophication if released into
waterways.

Pre-Disposal Assessment & Decision Matrix
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Before disposal, characterize the waste state. The physical form (solid vs. liquid) dictates the
regulatory waste stream.

Waste Generation: H-Nle-NH2.HCI

Determine Physical State

N\

Solid / Powder Liquid / Solution

Pure substance or
contaminated debris

Stream A: Solid Chemical Waste .
(Double-bagged / Drum) Check Solvent Composition

Contains HPLC solvents

(0)
>90% Water (MeOH, ACN, etc.)

Stream C: Organic Solvent Waste

Stream B: Aqueous Waste
(pH Adjusted 5-9)

Click to download full resolution via product page

(Halogenated vs Non-Halogenated)

Figure 1: Decision matrix for assigning H-Nle-NH2.HCI to the correct waste stream.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Contaminated Debris)

Applicability: Expired pure powder, spill cleanup residues, contaminated weighing boats/gloves.

[1]
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» Containment: Collect the material in a chemically compatible container. For pure powder, the
original manufacturer vial is preferred.

e Secondary Containment: Place the primary container inside a clear, heavy-duty polyethylene
bag (minimum 4 mil thickness).

» Labeling: Affix a hazardous waste label.
o Constituents: "L-Norleucine amide hydrochloride, solid."
o Hazard Checkbox: Check "Irritant" and "Toxic" (due to R&D status).

o Storage: Store in the laboratory Satellite Accumulation Area (SAA) in a closed container
(e.g., a wide-mouth HDPE drum) until pickup.

Protocol B: Liquid Waste (HPLC Effluent & Mother Liquors)
Applicability: Reaction mixtures or HPLC waste containing H-Nle-NH2.HCI.[1]

e Segregation:

o Agueous Mixtures: If dissolved in water/buffer, verify pH. The HCI salt may lower pH. If pH
< 2, itis a D002 (Corrosive) waste. Do not neutralize unless authorized by your facility's
license; instead, label as "Acidic Aqueous Waste."

o Organic Mixtures: If dissolved in Acetonitrile or Methanol (common for peptide HPLC),
dispose of in the "Flammable Solvents" carboy.

o Compatibility Check: Ensure the waste container does not contain bleach or strong bases,
which could react with the amide or ammonium salt.

o Labeling: List all solvents and the estimated concentration of H-Nle-NH2.HCI (e.g.,
"Acetonitrile 50%, Water 49%, Norleucine amide HCI 1%").

Regulatory Compliance & Documentation

Trustworthiness in disposal relies on strict adherence to the "Cradle-to-Grave" principle
managed by the EPA (USA) or local authorities.
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o RCRA Status: H-Nle-NH2.HCI is not P-listed or U-listed.[1] However, under the "Mixture
Rule," if it is mixed with a listed solvent (e.g., Methanol - FO03), the entire mixture is
hazardous.[1]

o Waste Code Assignment:

o Unused Solid: Often classified as "Non-Regulated Chemical Waste" by contractors, but
"State-Regulated Waste" in states like California or Minnesota.

o Low pH Solutions: EPA Waste Code D002 (Corrosivity).
» Manifesting: All off-site shipments must be tracked via a Uniform Hazardous Waste Manifest.

Workflow Visualization:

Laboratory SAA Weekly Pickup Central Waste Storage Quarterly _ DOT Transporter __Cradle-to-Grave High BTU Incineration
(Satellite Accumulation) (90/180 Day Hold) (Manifested) (Destruction)

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle for laboratory chemical waste.

Emergency Procedures (Spills)
Minor Spill (< 509 solid or < 100mL liquid):

PPE: Wear nitrile gloves, lab coat, and safety goggles. Wear a dust mask (N95) if powder is
fine/aerosolized.

« Solids: Gently sweep up using a brush and dustpan to avoid generating dust. Place in a bag.
Wipe area with a wet paper towel.

o Liquids: Absorb with vermiculite or standard spill pads.

o Disposal: Treat all cleanup materials (gloves, pads, sweepings) as Solid Chemical Waste
(Protocol A).

Exposure:
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e Eye Contact: Rinse immediately with water for 15 minutes.[5] The HCI salt can cause
stinging and redness.

o Skin Contact: Wash with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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